Cas no 2143896-82-4 (PKUMDL-LC-101-D04)

PKUMDL-LC-101-D04 structure
PKUMDL-LC-101-D04 structure
Product Name:PKUMDL-LC-101-D04
CAS No:2143896-82-4
MF:C14H22N4O2S2
MW:342.48
CID:6963226
Update Time:2025-06-10

PKUMDL-LC-101-D04 Chemical and Physical Properties

Names and Identifiers

    • N-(2-Aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]benzenesulfonamide
    • PKUMDL-LC-101-D04
    • Inchi: 1S/C14H22N4O2S2/c15-9-10-16-22(19,20)13-7-5-12(6-8-13)18-14(21)17-11-3-1-2-4-11/h5-8,11,16H,1-4,9-10,15H2,(H2,17,18,21)
    • InChI Key: KEHKHFDUSDUXON-UHFFFAOYSA-N
    • SMILES: C1(S(NCCN)(=O)=O)=CC=C(NC(NC2CCCC2)=S)C=C1

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 509.7±60.0 °C(Predicted)
  • pka: 12.29±0.70(Predicted)
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